Cas no 1095085-73-6 (3-(2-Ethoxyethoxy)benzonitrile)

3-(2-Ethoxyethoxy)benzonitrile Properties

Names and Identifiers

• 3-(2-Ethoxyethoxy)benzonitrile
• 3-(2-ethoxyethoxy)benzenecarbonitrile
• AK-93229
• CTK8C6755
• FT-0651670
• KB-26564
• SBB067827
• AX8250458
• AB0000462
• ST2401828
• A802044
• I11927
• 1095085-73-6
• DB-059915
• DTXSID90655720
• 3-(2-ETHOXYETHOXY)BENZONITRILE
• VTB08573
• DS-17808
• MFCD09907641
• AKOS008950582
• CS-0151422
• +Expand

• MDL： MFCD09907641
• InChIKey： UEJHTAJAQBBIFS-UHFFFAOYSA-N
• Inchi： 1S/C11H13NO2/c1-2-13-6-7-14-11-5-3-4-10(8-11)9-12/h3-5,8H,2,6-7H2,1H3
• SMILES： O(C1=C([H])C([H])=C([H])C(C#N)=C1[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 191.094628657g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2